3-{[(4-fluorophenyl)amino]carbonyl}bicyclo[2.2.1]heptane-2-carboxylic acid

• IUPAC Name: 3-[(4-fluorophenyl)carbamoyl]bicyclo[2.2.1]heptane-2-carboxylic acid
• InChI: InChI=1S/C15H16FNO3/c16-10-3-5-11(6-4-10)17-14(18)12-8-1-2-9(7-8)13(12)15(19)20/h3-6,8-9,12-13H,1-2,7H2,(H,17,18)(H,19,20)
• InChI Key: OKDFUBBLRJMEHI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1C(C2C(=O)O)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C15H16FNO3
• Molecular Weight: 277.29 g/mol

Description

The compound “3-{[(4-fluorophenyl)amino]carbonyl}bicyclo[2.2.1]heptane-2-carboxylic acid” is a complex organic molecule. It contains a bicyclo[2.2.1]heptane core, which is a seven-membered ring structure with two bridgehead carbons. This core is substituted with a carboxylic acid group and a carbonyl group linked to a 4-fluorophenyl group via an amino group.

Molecular Structure Analysis

The bicyclo[2.2.1]heptane core is a privileged molecular structure embedded in numerous compounds with various functions. The 3D structure of similar compounds can be viewed using computational chemistry tools.

Chemical Reactions Analysis

The bicyclo[2.2.1]heptane core can undergo various chemical reactions depending on the functional groups present. The carboxylic acid group can participate in typical acid-base reactions, esterification reactions, and amide formation reactions. The carbonyl group can undergo reactions typical of carbonyl compounds, such as nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of a carboxylic acid group would likely make it polar and capable of forming hydrogen bonds.

Future Directions

The bicyclo[2.2.1]heptane core is a common feature in many biologically active compounds and pharmaceuticals. Therefore, derivatives of this compound could potentially be explored for various applications in medicinal chemistry and drug discovery.